(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(6-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H18FN3O3S/c21-13-5-6-14-18(11-13)28-20(22-14)24-9-7-23(8-10-24)19(25)17-12-26-15-3-1-2-4-16(15)27-17/h1-6,11,17H,7-10,12H2
• InChI Key: DYFQNJULBXOWJY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)F)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C20H18FN3O3S
• Molecular Weight: 399.4 g/mol

Description

The compound “(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(6-fluorobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone” is an organic compound. It has been mentioned in the context of synthesis and chemical reactions. It has also been related to immunomodulators.

Scientific Research Applications

Antiproliferative and Structural Analysis

A novel bioactive heterocycle related to the compound of interest was synthesized and evaluated for antiproliferative activity. The structural characterization was performed using various spectroscopic techniques, and the compound's stability was attributed to specific intermolecular hydrogen bonds. This research highlights the potential of such compounds in antiproliferative applications and provides insight into their molecular stability mechanisms (Benaka Prasad et al., 2018).

Antimicrobial Activity

Another study focused on the synthesis of new pyridine derivatives, including those related to the target compound, and evaluated their in vitro antimicrobial activity. The findings revealed variable and modest activity against specific bacterial and fungal strains, suggesting the potential use of these derivatives in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Antipsychotic Potential

Further research into conformationally constrained butyrophenones, incorporating elements of the target compound, assessed their affinity for dopamine and serotonin receptors. These compounds were evaluated as antipsychotic agents through in vitro and in vivo assays, indicating their potential as neuroleptic drugs (Raviña et al., 2000).

B-Raf Inhibitory and Anti-proliferation Activities

Derivatives containing the 2,3-dihydrobenzo[b][1,4]dioxin structure were synthesized and tested for their inhibitory effect on B-Raf kinase and anti-proliferative activity. The study highlights the importance of structural modification for enhancing bioactivity, with specific derivatives showing potent biological activity comparable to known inhibitors (Yang et al., 2012).

Anticonvulsant Agents

Research into novel derivatives of the compound, focusing on sodium channel blocking and anticonvulsant activities, identified potent compounds with significant protective indices. This suggests the therapeutic potential of these derivatives in epilepsy treatment (Malik & Khan, 2014).